Cas no 1805985-04-9 (2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1805985-04-9
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911178
• Update Time: 2025-08-05

2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-5-4(2-12)3-14-7(13)6(5)16-8(9,10)11/h3H,1H3,(H2,13,14)
• InChI Key： XHPFLBJKIUYWTF-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC=C(C#N)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.4
• Topological Polar Surface Area: 81.2

Additional information on 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1805985-04-9)

2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1805985-04-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its pyridine core, which is functionalized with an amino group, a cyano group, a methoxy group, and a trifluoromethoxy group. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine can be represented as follows:

The presence of the cyano group imparts significant electron-withdrawing properties to the molecule, which can influence its reactivity and stability. The amino group, on the other hand, provides nucleophilic character, making the compound suitable for various substitution and coupling reactions. The methoxy and trifluoromethoxy groups further modulate the electronic properties of the pyridine ring, enhancing its solubility and reactivity in different solvents.

In the field of medicinal chemistry, 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the unique combination of functional groups that enhance the compound's ability to interact with specific biological targets.

Beyond its medicinal applications, 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine has also found use in materials science. Its electronic properties make it an attractive candidate for the development of new materials with enhanced conductivity and optical properties. Research conducted at the University of California, Berkeley, has shown that this compound can be used as a building block for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate nitrile with a substituted pyridine followed by functionalization steps to introduce the amino, methoxy, and trifluoromethoxy groups. The choice of synthetic pathway can significantly impact the yield and purity of the final product, making it essential to optimize each step carefully.

In terms of safety and handling, while 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle this compound in a well-ventilated area or fume hood to minimize exposure.

The future prospects for 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine are promising. Ongoing research continues to explore new derivatives and analogs with enhanced biological activities and improved physical properties. As our understanding of this compound deepens, it is likely that new applications will emerge in both medicinal chemistry and materials science. Researchers are also investigating the potential use of this compound in combination therapies to address complex diseases more effectively.

In conclusion, 2-Amino-5-cyano-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1805985-04-9) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery and materials science research. As further studies are conducted, it is expected that this compound will continue to play a significant role in advancing our understanding and capabilities in these fields.